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CAS No.: 50321-35-2
Cat. No.: B1428573
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Executive Summary

Morazone (1,5-dimethyl-4-[(3-methyl-2-phenylmorpholin-4-yl)methyl]-2-phenyl-pyrazol-3-one)
represents a significant historical milestone in pyrazolone chemistry. Originally developed by
Ravensberg GmbH in the 1950s (Brand name: Tarugan), it functions as a non-steroidal anti-
inflammatory drug (NSAID) with pronounced analgesic properties.

From a medicinal chemistry perspective, Morazone is a Mannich base prodrug. Its
pharmacological activity is inextricably linked to its in vivo metabolic cleavage, which releases
two active pharmacophores: Phenazone (Antipyrine) and Phenmetrazine (a sympathomimetic
stimulant). This guide details the chemical synthesis via the Mannich condensation, the
structural logic, and the critical safety implications of its metabolic pathway.

Chemical Architecture & Retrosynthetic Analysis

The structural integrity of Morazone relies on a labile methylene bridge connecting a
pyrazolone core to a morpholine derivative. Understanding this connectivity is essential for

successful synthesis.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1428573#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Components[1]

e Nucleophile (Acidic Component): Phenazone (1-phenyl-2,3-dimethyl-5-pyrazolone). The C-4
position is highly nucleophilic due to keto-enol tautomerism.

o Electrophile (Linker): Formaldehyde (derived from Paraformaldehyde).

e Amine Component: Phenmetrazine (3-methyl-2-phenylmorpholine).[1]

Retrosynthetic Logic

The synthesis is a classic "Three-Component Mannich Condensation."[2][3] Disconnecting the
molecule at the C4-methylene bond reveals the starting materials.
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Figure 1: Retrosynthetic breakdown of Morazone showing the three-component disconnection.

Synthesis Pathway: The Mannich Condensation[3]
[4][5][6]
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The synthesis of Morazone hydrochloride is achieved through the aminoalkylation of
phenazone. This reaction exploits the active hydrogen at the 4-position of the pyrazolone ring.

Reaction Mechanism[5]

e Iminium lon Formation: Formaldehyde reacts with the secondary amine (phenmetrazine) to
form a transient, highly electrophilic iminium ion.

o Enolization: The phenazone tautomerizes to its enol form, increasing electron density at C-4.

e C-Alkylation: The enol attacks the iminium ion, forming the C-C bond and generating the
Morazone base.

o Salt Formation: Treatment with hydrochloric acid yields the stable hydrochloride salt.
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Figure 2: Forward synthesis pathway via Mannich condensation mechanism.

Experimental Protocol (Technical SOP)

Disclaimer:This protocol is reconstructed based on historical patent literature (Ravensberg,
1958-1960) and standard pyrazolone chemistry. It is for research reference only.

Reagents & Materials

» Phenazone (Antipyrine): 18.8 g (0.1 mol)
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Phenmetrazine (3-methyl-2-phenylmorpholine): 17.7 g (0.1 mol)

Paraformaldehyde: 3.3 g (0.11 mol, slight excess)

Solvent: Ethanol (95%) or Dioxane (100 mL)

Catalyst: Conc. HCI (0.5 mL)

Acidifying Agent: Ethanolic HCI or HCI gas.

Step-by-Step Procedure

e Reactant Dissolution: In a 250 mL round-bottom flask equipped with a reflux condenser and
magnetic stirrer, dissolve 18.8 g of Phenazone and 17.7 g of Phenmetrazine in 80 mL of
ethanol.

o Activation: Add 3.3 g of Paraformaldehyde and 0.5 mL of concentrated HCI. The acid acts as
a catalyst to depolymerize the paraformaldehyde and accelerate iminium formation.

o Reflux (The Mannich Reaction): Heat the mixture to reflux (approx. 78-80°C) for 3 to 4 hours.
The solution should become clear as the paraformaldehyde dissolves and reacts.

« Isolation of the Base:
o Cool the reaction mixture to room temperature.

o Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or semi-
solid residue (Morazone base).

o Optional Purification: Recrystallize the base from a small volume of methanol/acetone if
solidification occurs (Base MP: 149-150°C).

e Salt Formation (Hydrochlorination):
o Dissolve the crude base in anhydrous diethyl ether or acetone (approx. 100 mL).

o Slowly bubble dry HCI gas through the solution OR add a saturated solution of HCI in
ethanol dropwise with stirring.
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o A white precipitate of Morazone Hydrochloride will form.

e Final Purification:

o Filter the precipitate.

o Recrystallize from Methanol/Acetone (1:1).

o Dry in a vacuum desiccator over P20s.

Technical Data & Validation

To validate the synthesis, the following analytical benchmarks must be met.

Parameter

Specification

Notes

Appearance

White crystalline powder

Hygroscopic; store under inert

gas.[4]

Molecular Formula

C23H27Ns02[4][5][6][7] - HCI

MW: 413.94 g/mol (Salt)

Melting Point (Base)

149 - 150°C

Sharp melting point indicates

high purity.

Melting Point (HCI)

171 - 172°C (Decomp.)[6]

Decomposition is typical for

Mannich salts.

Solubility

Soluble: Water, Methanol,

Chloroform

Insoluble: Diethyl Ether

Key IR Peaks

1660 cm~1 (C=0, pyrazolone)

Carbonyl stretch is

characteristic.

Metabolic Fate & Safety Profile

Critical Insight for Drug Developers: Morazone is not merely an active drug; it is a chemical

delivery system. Upon ingestion, the labile Mannich base undergoes N-dealkylation and

hydrolysis in the acidic gastric environment and via hepatic metabolism.

» Metabolite 1: Phenazone (Analgesic/Antipyretic).
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e Metabolite 2: Phenmetrazine (Schedule II Stimulant).

Safety Implication: The release of Phenmetrazine (an amphetamine-like anorectic) leads to
sympathomimetic side effects and abuse potential. This metabolic pathway is the primary
reason for the compound's withdrawal from major markets and its regulation as a doping agent
in sports.

References
» Ravensberg GmbH. (1959). Verfahren zur Herstellung von 1-Phenyl-2,3-dimethyl-4-

morpholino-methyl-pyrazolonen-(5).

e Hengen, O, et al. (1958). Die pharmakologische Wirkung von Tarugan (Morazon).
[4]Arzneimittel-Forschung (Drug Research), 8, 421.[6]

e Cartoni, G. P, et al. (1973).[6] Metabolism of Morazone in man.Journal of Chromatography
A, 84(2), 419-424.

o United States Biological. (n.d.).[4] Morazone - Technical Data Sheet.[4][8] Retrieved from

e PubChem Database. (n.d.). Morazone Hydrochloride Compound Summary. CID 39609.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Morazone Hydrochloride —
Chemical Architecture and Synthetic Evolution]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1428573/docs#technical-whitepaper-morazone-
hydrochloride-chemical-architecture-and-synthetic-evolution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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